Cas no 2679805-47-9 (3-(1S)-1-acetamidopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylic acid)

3-(1S)-1-Acetamidopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylic acid is a chiral triazole derivative featuring a stereocenter at the acetamidopropyl side chain. The compound's structural framework combines a 1,2,4-triazole core with a carboxylic acid functionality, offering versatility in synthetic applications, particularly in medicinal chemistry and peptide mimetics. The (1S)-configuration enhances its potential as a building block for enantioselective synthesis. The presence of both acetamido and carboxylic acid groups allows for further derivatization or conjugation, making it valuable in drug discovery and biochemical research. Its stability under standard conditions and compatibility with common coupling reagents further underscore its utility in organic and pharmaceutical synthesis.
3-(1S)-1-acetamidopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylic acid structure
2679805-47-9 structure
Product Name:3-(1S)-1-acetamidopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylic acid
CAS No:2679805-47-9
MF:C9H14N4O3
MW:226.232461452484
CID:5643143
PubChem ID:165908993
Update Time:2025-05-24

3-(1S)-1-acetamidopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2679805-47-9
    • EN300-28274748
    • 3-[(1S)-1-acetamidopropyl]-1-methyl-1H-1,2,4-triazole-5-carboxylic acid
    • 3-(1S)-1-acetamidopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylic acid
    • Inchi: 1S/C9H14N4O3/c1-4-6(10-5(2)14)7-11-8(9(15)16)13(3)12-7/h6H,4H2,1-3H3,(H,10,14)(H,15,16)/t6-/m0/s1
    • InChI Key: DMTFUDJMGSFEKX-LURJTMIESA-N
    • SMILES: O=C(C)N[C@H](C1N=C(C(=O)O)N(C)N=1)CC

Computed Properties

  • Exact Mass: 226.10659032g/mol
  • Monoisotopic Mass: 226.10659032g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 97.1Ų

3-(1S)-1-acetamidopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28274748-0.05g
3-[(1S)-1-acetamidopropyl]-1-methyl-1H-1,2,4-triazole-5-carboxylic acid
2679805-47-9 95.0%
0.05g
$707.0 2025-03-19
Enamine
EN300-28274748-0.1g
3-[(1S)-1-acetamidopropyl]-1-methyl-1H-1,2,4-triazole-5-carboxylic acid
2679805-47-9 95.0%
0.1g
$741.0 2025-03-19
Enamine
EN300-28274748-0.25g
3-[(1S)-1-acetamidopropyl]-1-methyl-1H-1,2,4-triazole-5-carboxylic acid
2679805-47-9 95.0%
0.25g
$774.0 2025-03-19
Enamine
EN300-28274748-0.5g
3-[(1S)-1-acetamidopropyl]-1-methyl-1H-1,2,4-triazole-5-carboxylic acid
2679805-47-9 95.0%
0.5g
$809.0 2025-03-19
Enamine
EN300-28274748-1g
3-[(1S)-1-acetamidopropyl]-1-methyl-1H-1,2,4-triazole-5-carboxylic acid
2679805-47-9
1g
$842.0 2023-09-09
Enamine
EN300-28274748-2.5g
3-[(1S)-1-acetamidopropyl]-1-methyl-1H-1,2,4-triazole-5-carboxylic acid
2679805-47-9 95.0%
2.5g
$1650.0 2025-03-19
Enamine
EN300-28274748-5g
3-[(1S)-1-acetamidopropyl]-1-methyl-1H-1,2,4-triazole-5-carboxylic acid
2679805-47-9
5g
$2443.0 2023-09-09
Enamine
EN300-28274748-10g
3-[(1S)-1-acetamidopropyl]-1-methyl-1H-1,2,4-triazole-5-carboxylic acid
2679805-47-9
10g
$3622.0 2023-09-09
Enamine
EN300-28274748-1.0g
3-[(1S)-1-acetamidopropyl]-1-methyl-1H-1,2,4-triazole-5-carboxylic acid
2679805-47-9 95.0%
1.0g
$842.0 2025-03-19
Enamine
EN300-28274748-5.0g
3-[(1S)-1-acetamidopropyl]-1-methyl-1H-1,2,4-triazole-5-carboxylic acid
2679805-47-9 95.0%
5.0g
$2443.0 2025-03-19

3-(1S)-1-acetamidopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylic acid Related Literature

Additional information on 3-(1S)-1-acetamidopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylic acid

Introduction to 3-(1S)-1-acetamidopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylic acid (CAS No. 2679805-47-9)

3-(1S)-1-acetamidopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylic acid, identified by the CAS number 2679805-47-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazole class, a heterocyclic structure known for its broad spectrum of biological activities. The unique configuration of this molecule, particularly the (1S) configuration at the propyl group and the presence of both an acetamide and a carboxylic acid moiety, makes it a promising candidate for further exploration in drug development.

The structure of 3-(1S)-1-acetamidopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylic acid incorporates several key functional groups that contribute to its potential pharmacological properties. The acetamidopropyl side chain introduces a polar amide group, which can enhance solubility and interact with biological targets, while the methyl group at the triazole ring may influence electronic properties and metabolic stability. The carboxylic acid functionality at the 5-position provides a site for further derivatization and interaction with other biomolecules.

In recent years, there has been growing interest in triazole derivatives due to their versatility in inhibiting various enzymatic pathways and their ability to modulate protein-protein interactions. Studies have shown that compounds containing the triazole scaffold can exhibit potent activity against pathogens and inflammatory conditions. The specific stereochemistry of 3-(1S)-1-acetamidopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylic acid is particularly noteworthy, as enantioselective pharmacology often plays a crucial role in determining drug efficacy and safety.

One of the most compelling aspects of this compound is its potential application in the treatment of infectious diseases. The triazole moiety is well-known for its antimicrobial properties, particularly against fungi and certain bacteria. Recent research has demonstrated that modifications to the triazole ring can enhance binding affinity to biological targets, leading to more effective therapeutic agents. The presence of both an acetamide and a carboxylic acid in 3-(1S)-1-acetamidopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylic acid suggests that it may interact with multiple binding sites on pathogens, potentially leading to synergistic effects.

Furthermore, the compound's structure suggests potential utility in addressing inflammatory and autoimmune disorders. The acetamide group can serve as a hinge region for interacting with receptor proteins, while the carboxylic acid may participate in ionic interactions or covalent modifications. These features make it an attractive scaffold for designing molecules that can modulate inflammatory pathways without excessive toxicity.

Recent advances in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to optimize structures like 3-(1S)-1-acetamidopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylic acid for better pharmacokinetic profiles. Molecular docking studies have identified potential binding pockets on target proteins where this compound could exert its effects. These studies not only highlight its therapeutic potential but also provide insights into possible modifications that could enhance its efficacy.

The synthesis of 3-(1S)-1-acetamidopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylic acid presents unique challenges due to its complex stereochemistry. However, recent improvements in chiral synthesis techniques have made it more feasible to produce enantiomerically pure forms of this compound. Enantioselective synthesis allows researchers to explore whether one enantiomer is more active or has fewer side effects than another, which is critical for developing safe and effective drugs.

In conclusion,3-(1S)-acetylpropylmethyltriazolecarboxylic acid (CAS No: 2679805479) represents a promising area of research with significant potential in pharmaceutical applications. Its unique structural features and biological activities make it an intriguing candidate for further investigation into treating infectious diseases and inflammatory conditions. As research continues to uncover new therapeutic targets and develop innovative synthetic methods,this compound will likely play an important role in future drug development efforts.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.